5-methyl-N-(3-phenylpropyl)-1,2-oxazole-3-carboxamide

• IUPAC Name: 5-methyl-N-(3-phenylpropyl)-1,2-oxazole-3-carboxamide
• InChI: InChI=1S/C14H16N2O2/c1-11-10-13(16-18-11)14(17)15-9-5-8-12-6-3-2-4-7-12/h2-4,6-7,10H,5,8-9H2,1H3,(H,15,17)
• InChI Key: MAMHEMUEWSBEQL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NO1)C(=O)NCCCC2=CC=CC=C2
• Molecular Formula: C14H16N2O2
• Molecular Weight: 244.29 g/mol

Description

5-methyl-N-(3-phenylpropyl)-1,2-oxazole-3-carboxamide is a synthetic organic compound that belongs to the class of oxazole derivatives This compound is characterized by the presence of an oxazole ring, which is a five-membered heterocyclic ring containing one oxygen and one nitrogen atom

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-methyl-N-(3-phenylpropyl)-1,2-oxazole-3-carboxamide typically involves the cyclization of appropriate precursors under controlled conditions. One common method involves the reaction of 3-phenylpropylamine with 5-methyl-1,2-oxazole-3-carboxylic acid in the presence of a coupling agent such as N,N’-dicyclohexylcarbodiimide (DCC) and a catalyst like 4-dimethylaminopyridine (DMAP). The reaction is usually carried out in an organic solvent such as dichloromethane at room temperature, yielding the desired product after purification.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the synthesis. Additionally, optimization of reaction conditions, such as temperature, pressure, and solvent choice, can further improve the scalability of the process.

Chemical Reactions Analysis

Types of Reactions

5-methyl-N-(3-phenylpropyl)-1,2-oxazole-3-carboxamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide, leading to the formation of corresponding oxazole derivatives.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4), resulting in the reduction of the carboxamide group to an amine.

Substitution: The compound can participate in nucleophilic substitution reactions, where the phenylpropyl group can be replaced by other nucleophiles under appropriate conditions.

Common Reagents and Conditions

Oxidation: Potassium permanganate (KMnO4), hydrogen peroxide (H2O2)

Reduction: Lithium aluminum hydride (LiAlH4), sodium borohydride (NaBH4)

Substitution: Various nucleophiles such as halides, amines, and thiols

Major Products Formed

Oxidation: Oxidized oxazole derivatives

Reduction: Amino derivatives

Substitution: Substituted oxazole derivatives

Scientific Research Applications

5-methyl-N-(3-phenylpropyl)-1,2-oxazole-3-carboxamide has several scientific research applications, including:

Chemistry: Used as a building block in the synthesis of more complex molecules and as a reagent in organic synthesis.

Biology: Investigated for its potential biological activities, such as antimicrobial, anti-inflammatory, and anticancer properties.

Medicine: Explored for its potential therapeutic applications, including drug development for various diseases.

Industry: Utilized in the development of new materials and as an intermediate in the production of pharmaceuticals and agrochemicals.

Mechanism of Action

The mechanism of action of 5-methyl-N-(3-phenylpropyl)-1,2-oxazole-3-carboxamide involves its interaction with specific molecular targets and pathways. The compound may exert its effects by binding to enzymes or receptors, thereby modulating their activity. For example, it may inhibit the activity of certain enzymes involved in inflammatory pathways, leading to anti-inflammatory effects. Additionally, the compound may interact with cellular signaling pathways, influencing cell proliferation and apoptosis.

Comparison with Similar Compounds

Similar Compounds

• 5-methyl-N-(3-phenylpropyl)-2-furamide
• 5-methyl-N-(3-phenylpropyl)-3-thiophenecarboxamide

Comparison

Compared to similar compounds, 5-methyl-N-(3-phenylpropyl)-1,2-oxazole-3-carboxamide is unique due to the presence of the oxazole ring, which imparts distinct chemical and biological properties. The oxazole ring can enhance the compound’s stability and reactivity, making it a valuable intermediate in synthetic chemistry. Additionally, the specific arrangement of functional groups in this compound may result in unique biological activities, distinguishing it from other similar molecules.